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Compound of Interest

Compound Name: 7-Bromo-2-chloroquinoline

Cat. No.: B1339914

An In-depth Technical Guide to 7-Bromo-2-chloroquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 7-Bromo-2-chloroquinoline, a key
intermediate in synthetic and medicinal chemistry. It details its chemical identity,
physicochemical properties, synthesis, and applications, with a focus on its role in drug
discovery and development.

Chemical Identity and Structure

7-Bromo-2-chloroquinoline is a halogenated heterocyclic aromatic compound. Its structure
consists of a quinoline core substituted with a bromine atom at the 7th position and a chlorine
atom at the 2nd position.

IUPAC Name: 7-bromo-2-chloroquinoline[1]
Synonyms: 2-chloro-7-bromoquinoline, 7-Bromo-2-chloro-quinoline[1]
Chemical Structure:

Caption: 2D structure of 7-Bromo-2-chloroquinoline.

Physicochemical and Spectroscopic Data
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The following table summarizes key computed physicochemical properties of 7-Bromo-2-

chloroquinoline. Experimental data for some properties are not readily available in the cited

literature.

Property Value Source
Molecular Formula CoHsBrCIN [PubChem]
Molecular Weight 242.50 g/mol [PubChem]
IUPAC Name 7-bromo-2-chloroquinoline [PubChem]
CAS Number 99455-15-9 [PubChem]
Exact Mass 240.92939 Da [PubChem]
Monoisotopic Mass 240.92939 Da [PubChem]
Topological Polar Surface Area  12.9 A2 [PubChem]
XLogP3 3.8 [PubChem]
Form Solid [Sigma-Aldrich]

Experimental Protocols

Synthesis of 7-Bromo-2-chloroquinoline

A general procedure for the synthesis of 7-Bromo-2-chloroquinoline involves the conversion

of 7-bromoquinolin-2(1H)-one.

Starting Material: 7-bromoquinolin-2(1H)-one (also known as 7-bromo-2-hydroxyquinoline)

Reagents:

e Thionyl chloride (SOCI2)

e Dichloromethane (CH2Cl2)

¢ Dimethylformamide (DMF)

Procedure:

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b1339914?utm_src=pdf-body
https://www.benchchem.com/product/b1339914?utm_src=pdf-body
https://www.benchchem.com/product/b1339914?utm_src=pdf-body
https://www.benchchem.com/product/b1339914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e To an inert reactor equipped with a mechanical stirrer, reflux condenser, charging funnel, and
a caustic scrubber, add 7-bromo-2-hydroxyquinoline (1.22 kg, 5.45 mol), dichloromethane
(9.706 kg), and dimethylformamide (0.276 kg).

e Slowly add thionyl chloride (0.973 kg, 8.17 mol, 1.5 eq.) dropwise to the mixture.
o Gradually heat the reaction mixture.

This protocol is a general outline and may require optimization for specific laboratory
conditions.

Applications in Research and Drug Development

7-Bromo-2-chloroquinoline is a versatile building block in organic synthesis and medicinal
chemistry.[2] Its halogenated quinoline structure makes it a valuable intermediate for the
synthesis of more complex molecules with potential therapeutic applications.[3]

Key Application Areas:

o Pharmaceutical Intermediate: It is a crucial intermediate in the development of new drugs.[3]
The quinoline core is a privileged scaffold in medicinal chemistry, and derivatives of 7-
Bromo-2-chloroquinoline have been explored for various therapeutic areas, including:

o Anticancer agents: The 7-chloroquinoline moiety is a component of several compounds
with demonstrated anticancer activity.[2]

o Antiviral and Antibacterial agents: Quinoline derivatives are known to possess a broad
spectrum of antimicrobial activities.[3]

o Anti-inflammatory compounds: The structural features of this compound make it a
candidate for the synthesis of novel anti-inflammatory drugs.[2]

o Antimalarial drugs: The 7-chloroquinoline scaffold is famously found in the antimalarial
drug chloroquine.[4]

¢ Organic Synthesis: The bromine and chlorine substituents on the quinoline ring serve as
reactive handles for a variety of chemical transformations, such as cross-coupling reactions
and nucleophilic aromatic substitutions.[2][3] This allows for the introduction of diverse
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functional groups to create libraries of novel compounds for screening in drug discovery
programs.

o Materials Science: Quinoline derivatives have potential applications in materials science,
including the development of optoelectronic materials and conductive polymers.[3]

Logical Workflow for Synthesis

The synthesis of 7-Bromo-2-chloroquinoline from its precursor follows a clear logical
progression.

[Start: 7-br0moquinolin-2(1H)-onej
Addition

i Yields { )

Addition | Chlorination Reaction

Reagents:
Thionyl chloride
Dichloromethane

Dimethylformamide

Click to download full resolution via product page

Caption: Synthetic workflow for 7-Bromo-2-chloroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ITUPAC name and structure of 7-Bromo-2-
chloroquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339914#iupac-name-and-structure-of-7-bromo-2-
chloroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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